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Compound of Interest

Compound Name:
4-Methylcyclohexanecarboxylic

acid

Cat. No.: B089276 Get Quote

An In-depth Technical Guide to 4-Methylcyclohexanecarboxylic Acid

Chemical Identity and Structure
4-Methylcyclohexanecarboxylic acid is a cyclic carboxylic acid characterized by a

cyclohexane ring substituted with a methyl group at the 4-position and a carboxylic acid group

at the 1-position.[1] Its chemical formula is C₈H₁₄O₂ with a molecular weight of 142.20 g/mol .

[1][2] The standard IUPAC name for this compound is 4-methylcyclohexane-1-carboxylic acid.

[1][2] It is a compound of significant interest as an organic building block in the synthesis of

more complex molecules, particularly in the pharmaceutical and cosmetic industries.[3][4]

A critical structural feature of 4-methylcyclohexanecarboxylic acid is the existence of

geometric isomers (cis and trans) based on the orientation of the two substituent groups on the

cyclohexane ring.[1]

Trans isomer: The methyl and carboxylic acid groups are on opposite sides of the ring's

plane.

Cis isomer: The methyl and carboxylic acid groups are on the same side of the ring's plane.

Mixture: Commercial products are often available as a mixture of both cis and trans isomers.

[1]
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The specific isomerism influences the compound's physical properties and applications. The

CAS Registry Number, a unique identifier, varies depending on the isomeric form:

Mixture of cis and trans: 4331-54-8[2][5][6]

Cis isomer: 934-67-8[1]

Trans isomer: 13064-83-0[1][7]

Quantitative Data Summary
The physical and chemical properties of 4-methylcyclohexanecarboxylic acid can vary

between its isomers and whether it is in a mixed state. The following table summarizes key

quantitative data for the compound.

Property Value (Mixture of Isomers) Value (trans-isomer)

Molecular Formula C₈H₁₄O₂[5][6] C₈H₁₄O₂[7]

Molecular Weight 142.20 g/mol [5] 142.20 g/mol [7]

CAS Number 4331-54-8[5][6] 13064-83-0[7]

Appearance Colorless liquid or oil[5]
White crystalline

solid/powder[1][7]

Melting Point 110 °C[5] 109-111 °C[7][8]

Boiling Point 134-136 °C at 15 mmHg[5] Not specified

Density 1.005 g/mL at 25 °C[5] Not specified

Refractive Index n20/D 1.4598[5] Not specified

pKa 4.92 ± 0.10 (Predicted)[5] Not specified

Solubility
Chloroform, DMSO,

Methanol[5]
Not specified

Isomerism and Structure
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The stereochemistry of 4-methylcyclohexanecarboxylic acid is fundamental to its chemical

identity. The relationship between the different isomeric forms is a key consideration for

synthesis and application development.

4-Methylcyclohexanecarboxylic Acid
(C₈H₁₄O₂)
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Isomeric forms of 4-Methylcyclohexanecarboxylic acid.

Experimental Protocols
A common and effective method for synthesizing 4-methylcyclohexanecarboxylic acid is

through the catalytic hydrogenation of p-toluic acid. This process involves the reduction of the

aromatic ring to a cyclohexane ring.

Protocol: Synthesis via Hydrogenation of p-Toluic Acid[5][8]

Materials:

p-Toluic acid (Substrate)

Palladium-based catalyst (e.g., Pd/C) or other suitable hydrogenation catalyst (20 mg)

Deionized water (Solvent, 5 mL)
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Hydrogen (H₂) gas

Ethyl acetate (Extraction solvent)

Ethanol (for catalyst washing)

Equipment:

25 mL stainless steel autoclave with a PTFE liner

Magnetic stirrer and heating plate

Gas chromatograph (GC) with a flame ionization detector (FID) for analysis

Gas chromatograph-mass spectrometer (GC-MS) for structural confirmation

Centrifuge

Procedure:

Reaction Setup: Disperse 61 mg (0.5 mmol) of p-toluic acid and 20 mg of the catalyst in 5

mL of deionized water within the PTFE liner of the autoclave.

Sealing and Purging: Seal the autoclave. Purge the air inside by flushing it with hydrogen

gas.

Pressurization: Pressurize the autoclave with hydrogen to 2.5 MPa.

Reaction Conditions: Heat the reaction mixture to 110 °C while stirring magnetically at 1000

rpm. Maintain these conditions until the reaction is complete, which can be monitored by

techniques such as thin-layer chromatography or by running trials of varying duration.

Cooling and Extraction: Once the reaction is complete, cool the autoclave to room

temperature. Transfer the reaction mixture and extract the product with ethyl acetate.

Catalyst Separation: Separate the solid catalyst from the liquid mixture by centrifugation.
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Catalyst Washing: Wash the recovered catalyst sequentially with ethyl acetate, ethanol, and

deionized water to remove any adsorbed product or impurities.

Product Analysis: Analyze the filtrate (the ethyl acetate layer containing the product) using

gas chromatography (GC) to determine purity and yield. Confirm the chemical structure of

the product using GC-MS.

Visualization of Workflows and Applications
A. Experimental Workflow: Synthesis and Analysis

The following diagram outlines the key steps in the synthesis and subsequent analysis of 4-
methylcyclohexanecarboxylic acid as described in the protocol.
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Workflow for the synthesis of 4-Methylcyclohexanecarboxylic acid.
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B. Role in Chemical Synthesis

4-Methylcyclohexanecarboxylic acid is a versatile building block. Its carboxylic acid

functional group can be readily converted into other functional groups (e.g., esters, amides,

acid chlorides), making it a valuable precursor for creating more complex molecules with

potential applications in pharmaceuticals and materials science.[3][5]
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Role as a building block in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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